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Compound of Interest

Compound Name: Cbz-Ala-Ala-Ala-Ala

Cat. No.: B12371926

A Note on Terminology: The query for "Cbz-tetralanine” did not yield a standard chemical entity.
It is presumed that this was a typographical error and the intended compound of interest is the
widely used amino acid derivative, N-a-Carbobenzyloxy-L-alanine, commonly abbreviated as
Cbz-L-alanine or Z-L-alanine. This guide will focus on this well-documented compound.

N-a-Carbobenzyloxy-L-alanine is a cornerstone of peptide synthesis and a vital building block
in the development of peptidomimetics and other pharmaceuticals. The carbobenzyloxy (Cbz or
Z) group, introduced by Max Bergmann and Leonidas Zervas, serves as a crucial amine-
protecting group that is stable under a variety of conditions yet readily removable by catalytic
hydrogenation. This unique property allows for the controlled, stepwise elongation of peptide
chains, a fundamental process in drug discovery and development.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Cbz-L-alanine is
essential for its effective use in synthesis and formulation.
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Property Value Reference
CAS Number 1142-20-7 [1112][3]
Molecular Formula C11H13NOa [1][2]
Molecular Weight 223.23 g/mol

White to off-white crystalline
Appearance

powder
Melting Point 84-87 °C
Optical Rotation -14.5° (c=2 in acetic acid)

Sparingly soluble in water.
Solubility Soluble in ethanol, acetic acid,

and other organic solvents.

Experimental Protocols

Detailed methodologies are critical for the successful application of Cbz-L-alanine in research
and development.

This protocol outlines the synthesis of Cbz-L-alanine from L-alanine and benzyl chloroformate
(also known as carbobenzoxy chloride).

Materials:

e L-alanine

e Benzyl chloroformate (Cbz-Cl)
e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI)

» Dioxane

e Water
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o Ethyl acetate

e Sodium sulfate (Naz2S0a4)

Procedure:

Dissolve L-alanine in a 2M NaOH solution and cool the mixture to 0-5 °C in an ice bath.

While maintaining the temperature, add benzyl chloroformate and a 4M NaOH solution
dropwise and concurrently, ensuring the pH remains alkaline (pH 9-10).

After the addition is complete, continue stirring the reaction mixture at room temperature for
2-3 hours.

Wash the reaction mixture with diethyl ether to remove any unreacted benzyl chloroformate.

Acidify the aqueous layer to pH 2-3 with 6M HCI while cooling in an ice bath. A white
precipitate of Cbz-L-alanine will form.

Collect the precipitate by vacuum filtration and wash with cold water.

Recrystallize the crude product from an appropriate solvent system, such as ethyl
acetate/hexane, to obtain pure N-a-Carbobenzyloxy-L-alanine.

Dry the final product under vacuum.

The removal of the Cbz protecting group is a critical step in peptide synthesis. The most

common method is catalytic hydrogenation.

Materials:

Cbz-protected peptide or amino acid
Palladium on carbon (Pd/C) catalyst (5-10 mol%)
Methanol or ethanol as solvent

Hydrogen gas (Hz)
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Procedure:

Dissolve the Cbz-protected compound in methanol or ethanol in a reaction vessel.
e Add the Pd/C catalyst to the solution.

o Flush the reaction vessel with an inert gas (e.g., nitrogen or argon) and then introduce
hydrogen gas (typically at atmospheric pressure or slightly above, using a balloon or a
hydrogenation apparatus).

« Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Upon completion, filter the reaction mixture through a pad of celite to remove the Pd/C
catalyst.

o Evaporate the solvent under reduced pressure to obtain the deprotected product.

Signaling Pathways and Biological Relevance

While Cbz-L-alanine itself is primarily a synthetic intermediate, the peptides and
peptidomimetics synthesized using this building block are often designed to interact with
specific biological signaling pathways. For instance, Cbz-L-alanine can be a component of
synthesized inhibitors of enzymes such as proteases or kinases, which are pivotal in numerous
signaling cascades implicated in diseases like cancer, inflammation, and neurodegenerative
disorders.

The logical workflow for utilizing Cbz-L-alanine in the development of a hypothetical enzyme
inhibitor is depicted below.
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Workflow for Cbz-L-alanine in Drug Discovery
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Caption: A logical workflow illustrating the role of Cbz-L-alanine from initial synthesis to the
selection of a drug candidate.

Applications in Drug Development

Cbz-L-alanine and its derivatives are instrumental in the synthesis of a wide array of
therapeutic agents. Its applications span various domains of drug development:

o Peptide-based Drugs: It is a fundamental component in the solid-phase and solution-phase
synthesis of therapeutic peptides.

o Peptidomimetics: Cbz-L-alanine is used to create modified peptides with improved stability,
bioavailability, and efficacy.

o Chiral Synthesis: As a chiral building block, it is employed in the asymmetric synthesis of
complex small molecule drugs.

In conclusion, N-a-Carbobenzyloxy-L-alanine is an indispensable tool for researchers and
scientists in the field of drug development. Its robust protective properties and ease of removal
have cemented its place in the synthetic chemist's toolbox, enabling the creation of novel and
complex molecules with therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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